Cas no 959237-64-0 (2,4-Dichloro-8-fluoroquinazoline)

2,4-Dichloro-8-fluoroquinazoline structure

959237-64-0 structure

Product Name:2,4-Dichloro-8-fluoroquinazoline

CAS No:959237-64-0

MF:C₈H₃Cl₂FN₂

MW:217.02722287178

MDL:MFCD09954886

CID:827252

PubChem ID:10330947

Update Time:2024-10-25

2,4-Dichloro-8-fluoroquinazoline Chemical and Physical Properties

Names and Identifiers

- 2,4-Dichloro-8-fluoroquinazoline
- 2,4-DICHLORO-8-FLUORO-QUINAZOLINE
- PubChem18749
- VXSUTXKJWJUPLJ-UHFFFAOYSA-N
- SB13558
- VZ22533
- SY007267
- ST2409100
- AB1000936
- AB0027890
- W9789
- 2,4-Dichloro-8-fluoroquinazoline (ACI)
- DB-080370
- DTXCID80389042
- DTXSID20438220
- AS-30782
- EN300-3253334
- 959237-64-0
- MFCD09954886
- CS-W003702
- AKOS015897247
- J-507172
- Z1269172192
- SCHEMBL8225421
- MDL： MFCD09954886
- Inchi： 1S/C8H3Cl2FN2/c9-7-4-2-1-3-5(11)6(4)12-8(10)13-7/h1-3H
- InChI Key： VXSUTXKJWJUPLJ-UHFFFAOYSA-N
- SMILES： FC1C2C(=C(N=C(N=2)Cl)Cl)C=CC=1

Computed Properties

Exact Mass: 215.96600
Monoisotopic Mass: 215.9657317g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 25.8
XLogP3: 3.6

Experimental Properties

Boiling Point: 277.3°C at 760 mmHg
PSA: 25.78000
LogP: 3.07570

2,4-Dichloro-8-fluoroquinazoline Security Information

Hazard Statement： H302-H315-H319-H335

2,4-Dichloro-8-fluoroquinazoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY007267-0.25g	2,4-Dichloro-8-fluoroquinazoline	959237-64-0	>95%	0.25g	¥648.00	2025-04-11
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY007267-1g	2,4-Dichloro-8-fluoroquinazoline	959237-64-0	>95%	1g	¥1666.00	2025-04-11
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY007267-5g	2,4-Dichloro-8-fluoroquinazoline	959237-64-0	>95%	5g	¥5063.00	2025-04-11
Chemenu	CM102409-1g	2,4-dichloro-8-fluoroquinazoline	959237-64-0	97%	1g	$280	2021-08-06
TRC	D580250-50mg	2,4-dichloro-8-fluoroquinazoline	959237-64-0		50mg	$ 50.00	2022-06-05
TRC	D580250-100mg	2,4-dichloro-8-fluoroquinazoline	959237-64-0		100mg	$ 70.00	2022-06-05
TRC	D580250-500mg	2,4-dichloro-8-fluoroquinazoline	959237-64-0		500mg	$ 250.00	2022-06-05
Apollo Scientific	PC510014-250mg	2,4-Dichloro-8-fluoroquinazoline	959237-64-0		250mg	£69.00	2025-02-21
Apollo Scientific	PC510014-1g	2,4-Dichloro-8-fluoroquinazoline	959237-64-0		1g	£163.00	2025-02-21
Apollo Scientific	PC510014-5g	2,4-Dichloro-8-fluoroquinazoline	959237-64-0		5g	£654.00	2025-02-21

2,4-Dichloro-8-fluoroquinazoline Production Method

Production Method 1

959236-96-5

959237-64-0

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride , Phosphorus pentachloride

Reference

: 2,4-Diaminopyrimidine bicycles for treating cancer

, World Intellectual Property Organization, , ,

Production Method 2

959236-96-5

959237-64-0

Reaction Conditions

1.1 Reagents: Diisopropylethylamine , Phosphorus oxychloride ; rt

Reference

: Synthesis and biological evaluation of 2,4-diaminoquinazoline derivatives as novel heat shock protein 90 inhibitors

Thorat, Dhanaji Achyutrao; Doddareddy, Munikumar Reddy; Seo, Seon Hee; Hong, Tae-Joon; Cho, Yong Seo; et al, Bioorganic & Medicinal Chemistry Letters, 2011, 21(6), 1593-1597

Production Method 3

825-22-9

590-28-3

959237-64-0

Reaction Conditions

1.1 Solvents: Acetic acid , Water ; 35 °C; 3 h, 35 °C; 35 °C → 0 °C
1.2 Reagents: Sodium hydroxide ; 0 °C; < 40 °C
1.3 Reagents: Hydrogen ion Solvents: Water ; pH 3, heated
1.4 Reagents: N,N-Dimethylaniline , Phosphorus oxychloride ; 5 h, 130 °C; 130 °C → rt
1.5 Reagents: Water ; cooled

Reference

: Preparation of triazoloquinazolinamines as adenosine A2a receptor antagonists

, World Intellectual Property Organization, , ,

2,4-Dichloro-8-fluoroquinazoline Raw materials

2,4-Dichloro-8-fluoroquinazoline Preparation Products

2,4-Dichloro-8-fluoroquinazoline (959237-64-0)

2,4-Dichloro-8-fluoroquinazoline Related Literature

1. Dissociative dynamics of O2 on Ag(110)†

Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
2. Evidence of rutile-to-anatase photo-induced electron transfer in mixed-phase TiO2 by solid-state NMR spectroscopy†

Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
3. Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications

Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
4. EWOD-driven droplet microfluidic device integrated with optoelectronic tweezers as an automated platform for cellular isolation and analysis†

Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
5. Empowering microfluidics by micro-3D printing and solution-based mineral coating†

Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849

Related Categories

959237-64-0 (2,4-Dichloro-8-fluoroquinazoline) Related Products

Recommended suppliers

Essenoi Fine Chemical Co., Limited

Gold Member

Audited Supplier

CN Supplier

Reagent

Shanghai Pearlk Chemicals Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Hebei Liye chemical Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Zhangzhou Sinobioway Peptide Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent